Cas no 1339585-25-9 (Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)- )

• Product Name: Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)-
• CAS No: 1339585-25-9
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5251199
• Update Time: 2025-06-07

Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-(1-methyl-1H-pyrazol-5-yl)cyclohexanol (ACI)
• Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C11H18N2O/c1-9-3-6-11(14,7-4-9)10-5-8-12-13(10)2/h5,8-9,14H,3-4,6-7H2,1-2H3
• InChI Key： DHAKVDIFYUQCLM-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1N(C)N=CC=1

Additional information on Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)-

Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)- (CAS No. 1339585-25-9): A Comprehensive Overview in Modern Chemical Biology

Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)-, identified by its CAS number 1339585-25-9, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This heterocyclic alcohol derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules. The compound's molecular framework, featuring a cyclohexanol backbone conjugated with a methyl-substituted pyrazole ring, presents a versatile scaffold for further functionalization and exploration.

The structural configuration of Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)- (CAS No. 1339585-25-9) is characterized by a cyclohexane ring substituted at the 4-position with a methyl group and at the 1-position with a 1-methylpyrazole moiety. This arrangement imparts specific steric and electronic characteristics to the molecule, making it an attractive candidate for various biochemical interactions. The pyrazole ring, known for its pharmacophoric potential, enhances the compound's ability to engage with biological targets such as enzymes and receptors, thereby opening avenues for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal purposes. Among these, pyrazole derivatives have emerged as particularly promising candidates due to their broad spectrum of biological activities. The incorporation of a pyrazole ring into the structure of Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)- (CAS No. 1339585-25-9) not only enhances its pharmacological potential but also allows for fine-tuning of its properties through structural modifications.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The cyclohexanol moiety provides a hydroxyl group that can participate in hydrogen bonding interactions, while the methylpyrazole segment offers multiple sites for further derivatization. These features make Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)- (CAS No. 1339585-25-9) an excellent starting point for designing molecules with tailored biological activities.

Recent studies have highlighted the importance of cyclohexanol derivatives in medicinal chemistry. These compounds have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)- (CAS No. 1339585-25-9) aligns well with these trends, as it combines the favorable characteristics of both cyclohexanols and pyrazole derivatives.

The synthesis of Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)- (CAS No. 1339585-25-9) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently.

In addition to its synthetic significance, this compound has also been studied for its potential applications in drug discovery pipelines. Researchers are exploring its interactions with various biological targets to identify new therapeutic opportunities. The pyrazole ring's ability to modulate enzyme activity and receptor binding makes it a valuable component in designing molecules that can interact selectively with biological systems.

The pharmacokinetic properties of Cyclohexanol, 4-methyl-1-(1-methyl-1H-pyrazol)-5yl- (CAS No. 13395852559) are another area of interest. Understanding how the molecule is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy and safety profile. Preclinical studies are being conducted to evaluate these parameters and gain insights into the compound's behavior within biological systems.

The versatility of this compound also extends to its potential use as an intermediate in the synthesis of more complex molecules. By leveraging its unique structural features, researchers can develop novel derivatives with enhanced biological activities or improved pharmacokinetic profiles. This flexibility makes Cyclohexanol, 4-methyl-l(11methyl-lH-pyrzol-S-yI)- (CAS No. 13395852S59) a valuable asset in synthetic chemistry and drug development.

In conclusion,Cyclohexanol; methyl-l(methvl-H-pyrzol-S-yI)(CAS No.l33S55852S59) represents a significant advancement in chemical biology and pharmaceutical research Its unique structural properties and potential applications make it a promising candidate for further exploration in drug discovery efforts The ongoing research into this compound underscores its importance as a building block for novel therapeutic agents and highlights its role in advancing our understanding of biochemical interactions.